Cas no 1179361-77-3 (4,6-Dichloropicolinimidamide hydrochloride)

• Product Name: 4,6-Dichloropicolinimidamide hydrochloride
• CAS No: 1179361-77-3
• MF: C₆H₆Cl₃N₃
• MW: 226.490937709808
• CID: 1030830
• PubChem ID: 53485000
• Update Time: 2025-06-08

4,6-Dichloropicolinimidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichloropicolinimidamide hydrochloride
• 4,6-dichloropyridine-2-carboximidamide,hydrochloride
• AKOS015845960
• DB-357706
• DTXSID00704319
• 4,6-DICHLOROPYRIDINE-2-CARBOXIMIDAMIDE HYDROCHLORIDE
• 4,6-Dichloropyridine-2-carboximidamide--hydrogen chloride (1/1)
• 4,6-dichloropicolinimidamidehydrochloride
• 1179361-77-3

• Inchi： 1S/C6H5Cl2N3.ClH/c7-3-1-4(6(9)10)11-5(8)2-3;/h1-2H,(H3,9,10);1H
• InChI Key： LONVLUJCZAZDPV-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C(C(=N)N)C=1)Cl.Cl

Computed Properties

• Exact Mass: 224.962730g/mol
• Monoisotopic Mass: 224.962730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8Ų

Additional information on 4,6-Dichloropicolinimidamide hydrochloride

Comprehensive Overview of 4,6-Dichloropicolinimidamide Hydrochloride (CAS No. 1179361-77-3)

4,6-Dichloropicolinimidamide hydrochloride (CAS No. 1179361-77-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to by its systematic name, belongs to the class of picolinamide derivatives, which are known for their versatile applications in medicinal chemistry and crop protection. The hydrochloride salt form enhances its solubility, making it particularly useful in formulation development.

In recent years, the demand for 4,6-Dichloropicolinimidamide hydrochloride has surged due to its potential role in the synthesis of novel antimicrobial agents and herbicides. Researchers are actively exploring its mechanism of action, particularly its ability to inhibit specific enzymatic pathways. This aligns with the growing interest in sustainable agriculture and drug-resistant pathogen solutions, which are among the most searched topics in scientific databases and AI-driven platforms.

The compound's molecular structure features two chlorine atoms at the 4 and 6 positions of the pyridine ring, contributing to its reactivity and binding affinity. This structural motif is shared with other high-value heterocyclic compounds, which are frequently discussed in forums focusing on organic synthesis optimization and molecular design. Such discussions often highlight the need for efficient synthetic routes to meet industrial-scale production demands.

From an analytical perspective, 4,6-Dichloropicolinimidamide hydrochloride is characterized using advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure purity and consistency, critical factors for regulatory compliance in pharmaceutical intermediates manufacturing. The compound's stability under various pH conditions is also a subject of ongoing research, addressing common queries about compound degradation and storage protocols.

Innovations in green chemistry have further propelled interest in this compound, as scientists seek eco-friendly alternatives to traditional synthesis methods. For instance, catalytic approaches using biodegradable reagents or microwave-assisted reactions are being tested to reduce environmental impact. These trends resonate with global initiatives like the UN Sustainable Development Goals, frequently searched by academic and industrial stakeholders.

In summary, 4,6-Dichloropicolinimidamide hydrochloride (CAS No. 1179361-77-3) represents a compelling case study at the intersection of chemical innovation and applied research. Its multifaceted applications and alignment with contemporary scientific priorities make it a valuable subject for further investigation and development.